Cas no 901264-85-5 (ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate)

• Product Name: ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate
• CAS No: 901264-85-5
• MF: C₂₇H₂₃N₃O₂
• MW: 421.490426301956
• CID: 6590045
• PubChem ID: 20852490
• Update Time: 2025-07-20

ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate
• ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate
• ethyl 1-(3,4-dimethylphenyl)-3-phenylpyrazolo[4,3-c]quinoline-8-carboxylate
• F3407-1205
• 901264-85-5
• AKOS001795341

• Inchi： 1S/C27H23N3O2/c1-4-32-27(31)20-11-13-24-22(15-20)26-23(16-28-24)25(19-8-6-5-7-9-19)29-30(26)21-12-10-17(2)18(3)14-21/h5-16H,4H2,1-3H3
• InChI Key： CUASVDWTGACGPF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C1=C(C=N2)C(C2C=CC=CC=2)=NN1C1C=CC(C)=C(C)C=1)=O

Computed Properties

• Exact Mass: 421.17902698g/mol
• Monoisotopic Mass: 421.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 57Ų

Additional information on ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo4,3-cquinoline-8-carboxylate

Introduction to Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS No. 901264-85-5)

Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate

is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 901264-85-5, belongs to a class of molecules known for their potential biological activities and structural complexity. The presence of multiple aromatic rings and functional groups makes it a subject of interest for further exploration in drug discovery and development.

The molecular structure of Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate features a pyrazolo[4,3-c]quinoline core, which is a fused bicyclic system consisting of a pyrazole ring and a quinoline ring. This particular arrangement of rings is known to contribute to the compound's unique chemical properties and potential biological interactions. The substitution patterns on the aromatic rings, specifically the 3,4-dimethylphenyl and phenyl groups, further enhance its structural diversity and may play a crucial role in determining its pharmacological effects.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazolo[4,3-c]quinoline derivatives have been extensively studied due to their reported activities against various diseases, including cancer, infectious diseases, and inflammatory conditions. The compound Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate is no exception and has been investigated for its potential pharmacological properties.

One of the key areas of research involving this compound has been its antimicrobial activity. Studies have shown that certain derivatives of pyrazolo[4,3-c]quinoline exhibit promising results against Gram-positive bacteria and fungi. The structural features of Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate, particularly the presence of the carboxylate group and the aromatic substituents, are believed to contribute to its ability to interact with microbial targets effectively.

In addition to its antimicrobial properties, this compound has also been explored for its potential anticancer effects. Cancer research has identified several small molecules that can inhibit the growth and proliferation of tumor cells by targeting specific pathways involved in cell division and survival. The pyrazolo[4,3-c]quinoline scaffold is known to possess chemotherapeutic potential, and modifications such as those seen in Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate may enhance its efficacy against cancer cells.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the preparation of key intermediates such as substituted pyrazoles and quinolines, which are then coupled together through various chemical transformations. The introduction of the ethyl ester group at the 8-position of the quinoline ring is a critical step that influences the overall reactivity and biological activity of the molecule.

The pharmacokinetic properties of Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate are also subjects of interest in drug development. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its therapeutic potential and safety profile. Preclinical studies have begun to explore these aspects for this compound, providing valuable insights into its behavior within biological systems.

The use of computational methods has played a significant role in the study of this compound. Molecular modeling techniques allow researchers to predict how Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate interacts with biological targets at the molecular level. These simulations help in designing analogs with improved properties by identifying key structural features that contribute to binding affinity and selectivity.

In conclusion, Ethyl 1-(3,4-dimethylphenyl)-3-phenyl-1H-pyrazolo[4,3-c]quinoline-8-carboxylate (CAS No. 901264-85-5) represents a promising candidate for further pharmaceutical development. Its unique structural features and reported biological activities make it an attractive molecule for investigating new therapeutic strategies. As research continues to uncover more about its pharmacological properties and mechanisms of action，this compound holds significant potential for contributing to advancements in medicine.